MFCD25460287
Cat. No. B8595120
M. Wt: 269.06 g/mol
InChI Key: ZAMLJWRQAZAASU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08853215B2
Procedure details
The title compound was prepared from 1-(3-bromo-5-(trifluoromethyl)phenyl)ethanol (Reference Example 40) by a procedure similar to the one described for 3-chloro-5-(trifluoromethyl)benzaldehyde (Reference Example 31) to provide 1-(3-bromo-5-(trifluoromethyl)-phenyl)ethanone (17.94 g, 85%) as a pale yellow oil.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
85%
Identifiers
|
REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([CH:12]([OH:14])[CH3:13])[CH:5]=[C:6]([C:8]([F:11])([F:10])[F:9])[CH:7]=1.ClC1C=C(C=C(C(F)(F)F)C=1)C=O>>[Br:1][C:2]1[CH:3]=[C:4]([C:12](=[O:14])[CH3:13])[CH:5]=[C:6]([C:8]([F:10])([F:11])[F:9])[CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
BrC=1C=C(C=C(C1)C(F)(F)F)C(C)O
|
Step Two
|
Name
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|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
ClC=1C=C(C=O)C=C(C1)C(F)(F)F
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
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|
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Type
|
product
|
|
Smiles
|
BrC=1C=C(C=C(C1)C(F)(F)F)C(C)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 17.94 g | |
| YIELD: PERCENTYIELD | 85% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
